2-methoxy-5-(N-((5-(thiophen-2-yl)pyridin-3-yl)methyl)sulfamoyl)benzamide

• IUPAC Name: 2-methoxy-5-[(5-thiophen-2-ylpyridin-3-yl)methylsulfamoyl]benzamide
• InChI: InChI=1S/C18H17N3O4S2/c1-25-16-5-4-14(8-15(16)18(19)22)27(23,24)21-10-12-7-13(11-20-9-12)17-3-2-6-26-17/h2-9,11,21H,10H2,1H3,(H2,19,22)
• InChI Key: AUGMCTSYYDEWDI-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)S(=O)(=O)NCC2=CC(=CN=C2)C3=CC=CS3)C(=O)N
• Molecular Formula: C18H17N3O4S2
• Molecular Weight: 403.5 g/mol

Description

2-methoxy-5-(N-((5-(thiophen-2-yl)pyridin-3-yl)methyl)sulfamoyl)benzamide is a chemical compound that has garnered attention in the scientific community due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 2-methoxy-5-(N-((5-(thiophen-2-yl)pyridin-3-yl)methyl)sulfamoyl)benzamide involves the inhibition of specific enzymes that are involved in various cellular processes. For example, it inhibits the activity of matrix metalloproteinases, which are involved in the degradation of extracellular matrix proteins. This inhibition leads to the inhibition of cancer cell metastasis.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound have been studied extensively. It has been found to have anti-cancer, anti-inflammatory, and anti-oxidant properties. In addition, it has been found to improve cognitive function in animal models of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

The advantages of using 2-methoxy-5-(N-((5-(thiophen-2-yl)pyridin-3-yl)methyl)sulfamoyl)benzamide in lab experiments include its ability to inhibit specific enzymes that are involved in various cellular processes. This makes it a useful tool for studying the role of these enzymes in various diseases.
The limitations of using this compound in lab experiments include its potential toxicity and the need for further studies to determine its safety and efficacy in humans.

Future Directions

There are several future directions for the study of 2-methoxy-5-(N-((5-(thiophen-2-yl)pyridin-3-yl)methyl)sulfamoyl)benzamide. One direction is to further investigate its potential as a treatment for Alzheimer's disease. Another direction is to study its potential as a treatment for other neurodegenerative diseases, such as Parkinson's disease. In addition, further studies are needed to determine its safety and efficacy in humans.

Synthesis Methods

The synthesis method of 2-methoxy-5-(N-((5-(thiophen-2-yl)pyridin-3-yl)methyl)sulfamoyl)benzamide involves the reaction of 2-methoxy-5-nitrobenzoic acid with thiophene-2-carboxylic acid, followed by the reaction of the resulting product with 5-aminomethylpyridine-3-sulfonic acid. The final product is obtained after the reaction of the intermediate product with N,N-dimethylformamide and triethylamine.

Scientific Research Applications

2-methoxy-5-(N-((5-(thiophen-2-yl)pyridin-3-yl)methyl)sulfamoyl)benzamide has been studied for its potential applications in various fields. In the field of cancer research, this compound has been found to inhibit the growth of cancer cells by inducing apoptosis. In addition, it has been found to inhibit the activity of enzymes that are involved in the metastasis of cancer cells.
In the field of neuroscience, this compound has been studied for its potential as a treatment for Alzheimer's disease. It has been found to inhibit the activity of enzymes that are involved in the formation of amyloid plaques, which are a hallmark of Alzheimer's disease.